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Isomintlactone is an organic compound classified within the benzofuran family. The table below

summarizes its core chemical and physical properties.

Property Description

IUPAC Name (6S,7aS)-3,6-dimethyl-5,6,7,7a-tetrahydro-4H-1-benzofuran-2-one [1]

Molecular Formula C10H14O2 [1]

Molecular Weight 166.22 g/mol [1]

CAS Number 13341-72-5 [1]

Melting Point 77-79°C ((+)-Isomintlactone); 81-82°C ((-)-Isomintlactone) [1]

Solubility Slightly soluble in water; soluble in oil and ethanol [1]

Stereochemistry Two enantiomers: (6R,7aS)- and (6S,7aR)- isomintlactone [1]

Occurrence in Peppermint Oil and Analytical Detection
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Isomintlactone is a trace-level, odor-active compound found in peppermint (Mentha piperita L.) essential oil

[1]. Its concentration and profile can vary based on the extraction method used.

Role in Aroma: Despite its low concentration, Isomintlactone is a key aroma compound contributing
sweet, coconut, and coumarin-like notes to peppermint oil [1].

Quantitative Analysis: One study on Moroccan Mentha piperita essential oil identified
Isomintlactone as the most abundant component, at 35.55% [2]. This high percentage is unusual

and may be specific to the cultivar or geographic origin.
Analytical Protocols: The primary method for identifying and quantifying Isomintlactone is Gas
Chromatography-Mass Spectrometry (GC-MS) [2] [1]. It can be isolated from peppermint oil using
techniques like silica gel fractionation for concentration before analysis [1].

Documented Bioactivities and Research Gaps

The search results indicate potential therapeutic avenues for peppermint oil, but do not provide direct

experimental evidence or detailed mechanisms for Isomintlactone itself.

Antioxidant Activity: A study on Moroccan essential oils found that the antioxidant activities of M.
piperita oil, measured through DPPH, ABTS, TAC, and FRAP assays, were mainly influenced by its
major compounds, which included Isomintlactone [2]. This suggests Isomintlactone may

contribute to the oil's overall antioxidant capacity.
Cardiovascular Research: A 2025 randomized controlled trial protocol investigates peppermint oil's

effects on blood pressure in individuals with pre- and stage 1 hypertension [3]. The study rationale is
based on peppermint's antioxidant, anti-inflammatory, and vasodilatory properties [3]. However,

it attributes these effects primarily to menthol and flavonoids, without mentioning Isomintlactone.

Proposed Pathophysiological Pathways

While direct data on Isomintlactone is lacking, the general pathophysiology of cardiovascular diseases like

hypertension involves several key processes that natural antioxidants may influence. The diagram below

outlines these potential interconnected pathways.
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Potential pathways linking oxidative stress and inflammation to hypertension.
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Experimental Workflow for Compound Analysis

For researchers aiming to study Isomintlactone, the following workflow outlines key steps from extraction

to functional analysis.

1. Plant Material & Extraction

Select plant cultivar
Steam distillation, Solvent extraction 2. Compound Identification & Quantification

GC-MS analysis
Silica gel fractionation 3. In Vitro Bioactivity Screening

Antioxidant assays (DPPH, FRAP)
Cell-based assays (Endothelial cells) 4. In Vivo & Mechanistic Studies

Animal models of disease (e.g., hypertension)
Pathway analysis (e.g., TGF-β, NF-κB)

Click to download full resolution via product page

A proposed research workflow for analyzing Isomintlactone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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